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Compound of Interest

Compound Name: Dimethyl pyridine-2,6-carboxylate

Cat. No.: B132725

A Technical Guide to Dimethyl Pyridine-2,6-
dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dimethyl pyridine-2,6-dicarboxylate, a
versatile chemical compound with significant applications in organic synthesis and coordination
chemistry. This document details its chemical and physical properties, provides experimental
protocols for its synthesis and analysis, and outlines its key applications.

Core Compound Identification

Dimethyl pyridine-2,6-dicarboxylate is a symmetrical diester featuring a pyridine core with two
methyl carboxylate groups at the 2 and 6 positions. This structure imparts distinct binding
properties and chemical characteristics.
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Identifier Value Citation

CAS Number 5453-67-8 [1112][3]

Molecular Formula CoHoNO4 [11[2][3]

Molecular Weight 195.17 g/mol [11[3]
dimethyl pyridine-2,6-

IUPAC Name _ YRy [1]
dicarboxylate
2,6-Pyridinedicarboxylic acid,

Synonyms dimethyl ester; Dimethyl [1][2]
dipicolinate
SNQQJEJPIMXYTR-

InChl Key [2]
UHFFFAOYSA-N
COC(=0)C1=NC(=CC=C1)C(=

SMILES [1]

0)oC

Physicochemical and Spectroscopic Data

The physical and chemical properties of dimethyl pyridine-2,6-dicarboxylate are well-

documented, providing a basis for its application in various chemical reactions and analytical

procedures.
Property Value Citation
Physical State Off-White Solid
Melting Point 121-125 °C

1H NMR (CDCls)

Aromatic protons in the
downfield region, methyl
protons as singlets in the

upfield region.

[2]

Mass Spectrometry

Molecular ion peak at m/z 195.

[2]

Infrared (IR) Spectroscopy

Available via ATR-IR and FTIR
(KBr wafer).

[3]
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Experimental Protocols
Synthesis of Dimethyl Pyridine-2,6-dicarboxylate

A common laboratory-scale synthesis involves the esterification of pyridine-2,6-dicarboxylic
acid.

Materials:

Pyridine-2,6-dicarboxylic acid (1.67 g, 10 mmol)

Anhydrous methanol (30 ml)

Thionyl chloride (SOCI2) (2.2 ml, 30 mmol)

Ethyl acetate (EtOAC)

Aqueous NaOH (5%)

Anhydrous Na2S0a4

Procedure:

Stir pyridine-2,6-dicarboxylic acid and anhydrous methanol in a round-bottomed flask.
e Add thionyl chloride dropwise at 273 K (0 °C).[1]

o Heat the reaction mixture to 298 K (25 °C) and stir for 24 hours.[1]

» Remove the solvent in vacuo.

o Dissolve the residue in ethyl acetate and wash with 5% aqueous NaOH.

e Dry the organic layer with anhydrous Na2S0Oa.[1]

e Remove the solvent in vacuo to obtain the solid product.

» Recrystallize the solid from water to yield the purified product.[1]
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Synthesis of Dimethyl Pyridine-2,6-dicarboxylate

Reaction

Pyridine-2,6-dicarboxylic acid
+

Anhydrous Methanol

In round-bottomed flask

Add SOCIz dropwise at 0°C

Stir at 25°C for 24h

Work-up &qurification

Remove solvent in vacuo

l

Dissolve in EtOAC

'

Wash with 5% NaOH (aq)

'

Dry with Na2SOa

'

Remove solvent in vacuo

l

Recrystallize from water

Dimethyl Pyridine-2,6-dicarboxylate

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HPLC Analysis Workflow

Sample & Mobile Phase Preparation

Prepare Mobile Phase:
Acetonitrile, Water, Phosphoric Acid

AN pd
AN pd

\ch Syste)V

Inject Sample

| Separation on Newcrom R1 column |

:

Detection (UV/MS)

Dissolve Sample in appropriate solvent

Data Analysis

Generate Chromatogram

l

Quantify Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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